Cas no 158321-97-2 (1-Ethyl-4-(ethylthio)-3-methylbenzene)

• Product Name: 1-Ethyl-4-(ethylthio)-3-methylbenzene
• CAS No: 158321-97-2
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 2926670
• Update Time: 2023-08-10

1-Ethyl-4-(ethylthio)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(ethylthio)-3-methylbenzene
• 1-Ethyl-4-(ethylthio)-3-methylbenzene

• Inchi： 1S/C11H16S/c1-4-10-6-7-11(12-5-2)9(3)8-10/h6-8H,4-5H2,1-3H3
• InChI Key： DEIKOAYHWBFFRW-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1C)CC

Computed Properties

• Exact Mass: 180.09727168 g/mol
• Monoisotopic Mass: 180.09727168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.31
• XLogP3: 4
• Topological Polar Surface Area: 25.3